![molecular formula C14H14N2O B7585189 3-Cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole](/img/structure/B7585189.png)
3-Cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole
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Overview
Description
3-Cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole, also known as CPPO, is a heterocyclic compound that has gained significant attention in scientific research due to its unique chemical properties. CPPO is a member of the oxadiazole family, which is known for its diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
3-Cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole has been widely used in scientific research due to its unique chemical properties. It is a potent inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs and xenobiotics. This compound has been used to study the role of cytochrome P450 enzymes in drug metabolism and toxicity. It has also been used to investigate the mechanisms of drug-drug interactions and to develop new drugs with improved pharmacokinetic properties.
Mechanism of Action
3-Cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole inhibits cytochrome P450 enzymes by binding to the heme group of the enzyme, which is essential for its catalytic activity. The binding of this compound to the heme group prevents the enzyme from metabolizing drugs and xenobiotics, leading to an increase in their bioavailability and potential toxicity.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the bioavailability of many drugs and xenobiotics by inhibiting their metabolism. This compound has also been shown to have anti-inflammatory and anti-cancer properties. It has been used to study the role of cytochrome P450 enzymes in the metabolism of endogenous compounds, such as steroids and fatty acids.
Advantages and Limitations for Lab Experiments
3-Cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole has several advantages for lab experiments. It is a potent inhibitor of cytochrome P450 enzymes, which makes it a useful tool for studying their role in drug metabolism and toxicity. This compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, this compound has some limitations for lab experiments. It is highly reactive and can undergo chemical transformations under certain conditions, which can complicate the interpretation of experimental results. Additionally, this compound has limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for 3-Cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole research. One area of interest is the development of new drugs that can selectively inhibit specific cytochrome P450 enzymes. This could lead to the development of more effective and safer drugs with fewer side effects. Another area of interest is the investigation of the role of cytochrome P450 enzymes in the metabolism of endogenous compounds, such as hormones and lipids. This could provide insights into the mechanisms of various diseases and lead to the development of new therapeutic strategies. Finally, the development of new synthetic methods for this compound could lead to the production of more stable and reactive forms of the compound, which could have a wide range of applications in various fields.
Synthesis Methods
The synthesis of 3-Cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole involves a multi-step process, which requires the use of various reagents and catalysts. The most common method for synthesizing this compound is the cyclization reaction of 1-phenyl-2-(1H-tetrazol-5-yl)ethanone with cyclopropylamine in the presence of phosphorus oxychloride. The reaction yields this compound as a white crystalline solid with a melting point of 132-134°C.
Properties
IUPAC Name |
3-cyclopropyl-5-(1-phenylcyclopropyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c1-2-4-11(5-3-1)14(8-9-14)13-15-12(16-17-13)10-6-7-10/h1-5,10H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHYKOFKKERGNQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC(=N2)C3(CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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